Cas no 77-75-8 (3-Methylpent-1-yn-3-ol)

• Product Name: 3-Methylpent-1-yn-3-ol
• CAS No: 77-75-8
• MF: C₆H₁₀O
• MW: 98.1430020332336
• MDL: MFCD00004479
• CID: 34086
• PubChem ID: 6494
• Update Time: 2025-04-19

3-Methylpent-1-yn-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-1-pentyn-3-ol
• 3-Methyl-1-pentynol
• 3-methyl-pentynol
• Meparfynol
• Methyl pentynol
• 3-methylpent-1-yn-3-ol
• Methylpentynol
• Pentyrest
• METHYLPENTYNOL [WHO-DD]
• Z1251192957
• N-Oblivon
• Methylpentynolum
• Methylpentynol [INN:BAN]
• NSC-28797
• (+/-)-3-METHYLPENT-1-YN-3-OL
• Dormigen
• CAS-77-75-8
• Pent-1-yne-3-ol, 3-methyl-
• Pentinol
• Ethynylethylmethylcarbinol
• Hesofen
• UTIL
• Dormosan
• Methylpentinolum
• METHYLPENTYNOL [MART.]
• Sedapercut
• Metilpentinol [INN-Spanish]
• Atemorin (TN)
• 2-Ethinylbutanol-2
• NCGC00166025-02
• M0396
• Dormison
• 3-Methyl-pentin-(1)-ol-(3)
• EC 201-055-5
• C6H10O
• 2-Ethynyl-2-butanol
• AB01563255_01
• 3-Metil-pentin-3-ol [Italian]
• Sintyal
• Atempol
• Formison
• 3-Methyl-1-pentyn-2-ol
• Dormiphen
• Methylpentynolum [INN-Latin]
• Oblevil
• Anti-stress
• m-Pentynol
• Mecarol
• .alpha.-Ethyl-.alpha.-methylpropargyl alcohol
• methylpentynol-
• Mepentil
• Ethinylmethylethylcarbinol
• 3-methyl-1-pentyne-3-ol
• Methylethylacetylenylcarbinol
• 3-Methyl-1-pentyn-3-ol Methyl pentynol
• 3-Methyl-1-pentyn-3-ol, 98%
• Insomnol
• 3-Methyl-1-pentin-3-ol
• Tox21_112294
• Q412090
• EN300-104662
• NSC-975
• SR-01000944285-1
• Perlopal
• LS-102328
• Melpintol
• MEPARFYNOL [MI]
• Dormalest
• Miramel
• 3-hydroxy-3-methyl-1-pentyne
• Riposon
• CHEMBL501613
• Somnesin
• DTXSID5021756
• Methylethylethynylcarbinol
• Oblivon
• MFCD00004479
• D07332
• BRD-A11662333-001-01-7
• Methylpentynol (INN)
• Atemorin
• 3-Methylpentin-3-ol
• WLN: QX2&1&1UU1
• Dalgol
• DTXCID401756
• EINECS 201-055-5
• B017BC5B1N
• AI3-14502
• Ethyl ethynyl methyl carbinol
• CCG-214047
• (+-)-3-Methylpent-1-yn-3-ol
• Apridol
• 2-Butanol, 2-ethynyl-
• Dormidin
• Citodorm
• NCGC00166025-01
• Methylpentanol
• Imnudorm
• NSC 28797
• AMY4108
• (.+/-.)-3-Methylpent-1-yn-3-ol
• Sonnormon
• NSC975
• Olosot
• Dormocit
• Noxokratin
• SR-01000944285
• NSC28797
• AKOS009158777
• Olvadon
• 3-Metil-pentin-3-ol
• Metilpentinol
• 1-Pentyn-3-ol, 3-methyl-
• AI3-37931
• 3-Methyl-pentin-(1)-ol-(3) [German]
• Pentadorm
• DB13733
• Aniphor
• 2-Ethinyl butanol-2
• Pentydrom
• BDH
• Methylpentinol
• FT-0616042
• Allotropal
• Dorison
• MEPARFYLON
• UNII-B017BC5B1N
• alpha-Ethyl-alpha-methylpropargyl alcohol
• 77-75-8
• 3-Methylpentyn-3-ol
• 4-01-00-02242 (Beilstein Handbook Reference)
• Comesa
• Macarol
• Methylpentynol [INN]
• Metilpentinolo [DCIT]
• HMS3264A21
• Metilparafinolo
• CHEBI:134752
• Methylparafynol
• BRN 0969340
• Ethyl ethynyl methyl carbinol, Meparfynol
• D91328
• 2-Ethinylbutanol
• Olfine P
• Hexofen
• Pentydorm
• Seral
• Metilpentinolo
• LS-11587
• NS00009052
• BRD-A11662333-001-03-3
• ALBB-031801
• FM35088
• 3-Methylpent-1-yn-3-ol

• MDL： MFCD00004479
• Inchi： 1S/C6H10O/c1-4-6(3,7)5-2/h1,7H,5H2,2-3H3
• InChI Key： QXLPXWSKPNOQLE-UHFFFAOYSA-N
• SMILES： OC(C#C)(C)CC

Computed Properties

• Exact Mass: 98.07320
• Monoisotopic Mass: 98.073
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 98
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.8

Experimental Properties

• Color/Form: Colorless low viscosity liquid
• Density: 0.869
• Melting Point: -30 ºC
• Boiling Point: 122°C
• Flash Point: 29 ºC
• Refractive Index: 1.432
• Solubility: Cellosolve: miscible
• PSA: 20.23000
• LogP: 0.78060
• Merck: 13,5870
• Vapor Pressure: 6.5 mm Hg ( 20 °C)
• Solubility: Can interact with acetone\benzene\Carbon tetrachloride is miscible with cyclohexanone and other organic solvents,stay25° C in watersolubilityby12.8%,Soluble in ether.

3-Methylpent-1-yn-3-ol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H226,H302
• Warning Statement： P210-P233-P240-P241+P242+P243-P264-P270-P280-P301+P312+P330-P303+P361+P353-P370+P378-P403+P235-P501
• Hazardous Material transportation number：UN 1987
• WGK Germany：1
• Hazard Category Code： R10;R22;R51/53
• Safety Instruction： S61
• RTECS：SC4900000
• Hazardous Material Identification：
• HazardClass：3
• PackingGroup：III
• Toxicity：LD50 orally in mice, rats, guinea pigs: 600-900 mg/kg (Margolin)
• Explosive Limit：1.8-16.0%(V)
• Storage Condition：The warehouse is ventilated and dry at low temperature, and stored separately from oxidant
• Safety Term：S61
• Packing Group：I; II; III
• Packing Group：I; II; III
• Risk Phrases：R10; R22; R51/53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Tertiary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Tertiary alcohols
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons